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Compound of Interest

Compound Name: (Rac)-Tenofovir-d7

Cat. No.: B12419262 Get Quote

Essential Safety and Handling Guide for (Rac)-
Tenofovir-d7
This guide provides crucial safety and logistical information for the handling and disposal of

(Rac)-Tenofovir-d7 in a laboratory setting. The following procedures are designed to ensure

the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
When handling (Rac)-Tenofovir-d7, it is imperative to use appropriate personal protective

equipment to prevent exposure. The following table summarizes the required PPE.

PPE Category Item Specification

Hand Protection Gloves
Chemical-resistant, disposable

(e.g., nitrile)

Body Protection Lab Coat Full-coverage, buttoned

Eye Protection Safety Glasses/Goggles
With side shields to protect

against splashes

Respiratory Fume Hood
Use when handling the powder

form to avoid inhalation
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Safe Handling Procedures
Adherence to standard laboratory safety protocols is essential.[1][2][3][4]

Preparation: Before handling, ensure that the work area, typically a chemical fume hood, is

clean and uncluttered.[3][4] Have all necessary equipment and materials ready.

Handling:

Always handle (Rac)-Tenofovir-d7 within a certified chemical fume hood to minimize

inhalation risk.

Wear the appropriate PPE as detailed in the table above.[3]

Avoid direct contact with the skin, eyes, and clothing.

Use dedicated spatulas and weighing papers for transferring the compound.

Keep the container tightly sealed when not in use.

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1]

Remove contaminated clothing.

Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if

present and easy to do. Continue rinsing.[5] Seek medical attention.[1][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: A Safety Data Sheet for the similar compound rac-Tenofovir-D6 indicates it is

toxic if swallowed.[5] Do not induce vomiting. Rinse mouth with water and seek immediate

medical attention.[5]

Experimental Workflow
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The following diagram illustrates the standard workflow for handling (Rac)-Tenofovir-d7 in a

laboratory setting.
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Standard laboratory workflow for handling (Rac)-Tenofovir-d7.

Disposal Plan
Proper disposal of (Rac)-Tenofovir-d7 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: Unused (Rac)-Tenofovir-d7 powder, contaminated gloves, weighing papers,

and other disposable materials should be collected in a dedicated, clearly labeled
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hazardous waste container.

Liquid Waste: Solutions containing (Rac)-Tenofovir-d7 should be collected in a separate,

labeled hazardous liquid waste container. Do not pour down the drain.[3]

Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a

designated sharps container.

Disposal Procedure:

All waste must be disposed of in accordance with local, state, and federal regulations for

pharmaceutical and chemical waste.[6]

Contact your institution's Environmental Health and Safety (EHS) office for specific

guidance on waste pickup and disposal procedures.

For individuals, drug take-back programs are a recommended method for disposing of

unused medications.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling (Rac)-
Tenofovir-d7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12419262#personal-protective-equipment-for-
handling-rac-tenofovir-d7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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